Cas no 5493-95-8 (6-Phenylmorpholin-3-one)

• Product Name: 6-Phenylmorpholin-3-one
• CAS No: 5493-95-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD07781033
• CID: 1591181
• PubChem ID: 12400351
• Update Time: 2025-10-28

6-Phenylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-phenylmorpholin-3-one
• LogP
• 6-PHENYL-MORPHOLIN-3-ONE
• 6-Phenylmorpholin-3-one HCl
• 3-Morpholinone, 6-phenyl-
• AB42561
• SY034706
• 197P548
• AKOS006239304
• 5493-95-8
• DS-10179
• A913940
• MFCD07781033
• DB-118756
• CS-0313986
• O11626
• SCHEMBL4485789
• 6-Phenylmorpholin-3-one

• MDL： MFCD07781033
• Inchi： 1S/C10H11NO2/c12-10-7-13-9(6-11-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
• InChI Key： RTQVWPLQBMKYGK-UHFFFAOYSA-N
• SMILES： O1CC(NCC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.7

Experimental Properties

• PSA: 38.33

Additional information on 6-Phenylmorpholin-3-one

6-Phenylmorpholin-3-one: A Comprehensive Overview

6-Phenylmorpholin-3-one, also known by its CAS number 5493-95-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of morpholine derivatives, which have been extensively studied due to their diverse applications in drug design and chemical synthesis. The structure of 6-phenylmorpholin-3-one consists of a morpholine ring substituted with a phenyl group at the 6-position and a ketone group at the 3-position, making it a unique member of this chemical family.

Recent advancements in synthetic chemistry have led to novel methods for the preparation of 6-phenylmorpholin-3-one. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance the reactivity of intermediates, thereby facilitating the formation of the desired product. Researchers have also explored the use of catalytic systems, such as palladium catalysts, to optimize the synthesis process. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for this compound.

The pharmacological properties of 6-phenylmorpholin-3-one have been a focal point of recent studies. Experimental data indicate that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. In particular, its ability to modulate cellular signaling pathways has been investigated in vitro and in vivo models. These findings suggest that 6-phenylmorpholin-3-one could serve as a lead compound for the development of therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmacological applications, 6-phenylmorpholin-3-one has found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced materials, such as conductive polymers and hybrid organic-inorganic composites. Recent research has demonstrated that incorporating 6-phenylmorpholin-3-one into polymer matrices can enhance their mechanical and thermal stability, opening new avenues for its application in high-performance materials.

The environmental impact of 6-phenylmorpholin-3-one has also garnered attention from researchers. Studies on its biodegradation and toxicity profiles are essential for ensuring its safe use in industrial and pharmaceutical settings. Preliminary results indicate that under controlled conditions, 6-phenylmorpholin-3-one undergoes efficient biodegradation, reducing its environmental footprint. However, further investigations are required to fully understand its ecological implications and develop strategies for sustainable utilization.

In conclusion, 6-phenvlmorpholinoone (CAS No: 5493–95–8) is a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure and versatile properties continue to drive innovative research across various disciplines. As new synthetic methods and applications emerge, 6-phenvlmorpholinoone is poised to play an increasingly important role in both academic and industrial settings.